![molecular formula C18H15BrN2O2 B251143 5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide](/img/structure/B251143.png)
5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide
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Overview
Description
5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide, also known as BQM, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. BQM belongs to the class of benzamides and has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.
Mechanism of Action
The mechanism of action of 5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide is not fully understood, but it is believed to involve the inhibition of protein synthesis by binding to the ribosome. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the activity of topoisomerase II. This compound has also been shown to exhibit antiviral activity by inhibiting the replication of viral DNA.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide is its potent antitumor activity against a wide range of cancer cell lines. This compound has also been shown to exhibit anti-inflammatory and antiviral activity, making it a promising candidate for the development of new drugs. However, one of the main limitations of this compound is its toxicity, which can limit its use in clinical settings.
Future Directions
There are several future directions for the study of 5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide. One area of research is the development of new derivatives of this compound that exhibit improved potency and reduced toxicity. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of new drugs that target the same pathways. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and viral infections should be further explored.
Synthesis Methods
The synthesis of 5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide involves the reaction of 5-bromo-2-methoxy-3-methylbenzoic acid with 5-aminoquinoline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then treated with acetic anhydride to yield this compound in high yield and purity.
Scientific Research Applications
5-bromo-2-methoxy-3-methyl-N-(5-quinolinyl)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. This compound has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, this compound has been shown to exhibit antiviral activity against a range of viruses, including HIV-1, HCV, and HBV.
Properties
Molecular Formula |
C18H15BrN2O2 |
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Molecular Weight |
371.2 g/mol |
IUPAC Name |
5-bromo-2-methoxy-3-methyl-N-quinolin-5-ylbenzamide |
InChI |
InChI=1S/C18H15BrN2O2/c1-11-9-12(19)10-14(17(11)23-2)18(22)21-16-7-3-6-15-13(16)5-4-8-20-15/h3-10H,1-2H3,(H,21,22) |
InChI Key |
MWIFSOBABBXAQK-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC(=C1)Br)C(=O)NC2=CC=CC3=C2C=CC=N3)OC |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C(=O)NC2=CC=CC3=C2C=CC=N3)Br |
Origin of Product |
United States |
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